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Compound Name: Stalk peptide

Cat. No.: B15609826 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Polycystin-1 (PC1) is an atypical G protein-coupled receptor (GPCR) critical for cellular

function, and its mutation is a primary cause of Autosomal Dominant Polycystic Kidney Disease

(ADPKD).[1][2][3] PC1 signaling is activated by a novel mechanism involving a tethered agonist

(TA) located in its extracellular "stalk" region.[2][4] Following autocatalytic cleavage of PC1, the

N-terminal stalk of the C-terminal fragment (CTF) interacts with the receptor's transmembrane

domains, inducing a conformational change that triggers downstream signaling.[1][5]

This mechanism can be reconstituted in vitro using synthetic, soluble peptides derived from the

PC1 stalk sequence. These peptides can function as agonists, reactivating signaling in a

stalkless PC1 CTF mutant (CTFΔst).[6][7] This application note provides a detailed overview

and protocols for reconstituting and measuring stalk peptide-mediated PC1 signaling, a

valuable tool for studying PC1 function and for screening potential therapeutic modulators.[2][8]

Signaling Pathway and Experimental Overview
The reconstitution assay relies on the ability of exogenous stalk peptides to bind to the

extracellular TOP domain of a stalk-deleted PC1 CTF, mimicking the action of the native

tethered agonist.[6][9] This binding event induces conformational changes that activate

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15609826?utm_src=pdf-interest
https://ronlevygroup.cst.temple.edu/media/pdf/publications/2024_Haldane_Elife.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11458180/
https://pubmed.ncbi.nlm.nih.gov/38260358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11458180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10802338/
https://ronlevygroup.cst.temple.edu/media/pdf/publications/2024_Haldane_Elife.pdf
https://www.pnas.org/doi/10.1073/pnas.2113786119
https://elifesciences.org/articles/95992
https://elifesciences.org/reviewed-preprints/95992v1
https://www.benchchem.com/product/b15609826?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11458180/
https://elifesciences.org/reviewed-preprints/95992v1/pdf
https://www.benchchem.com/product/b15609826?utm_src=pdf-body
https://elifesciences.org/articles/95992
https://www.researchgate.net/publication/384694151_Activation_of_polycystin-1_signaling_by_binding_of_stalk-derived_peptide_agonists
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15609826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


downstream signaling pathways, which can be quantified using a reporter assay, such as the

Nuclear Factor of Activated T-cells (NFAT) luciferase reporter system.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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